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Compound of Interest

Compound Name: Diethyl chlorothiophosphate

Cat. No.: B041372

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always
consult the official SDS for Diethyl Chlorothiophosphate from your supplier and adhere to all
institutional and regulatory safety protocols.

Introduction

Diethyl chlorothiophosphate (CAS No. 2524-04-1) is a reactive organophosphorus
compound widely utilized as an intermediate in the synthesis of various pesticides, including
phoxim, parathion, and chlorpyrifos.[1] Its utility in organic synthesis also extends to the
preparation of other organothiophosphate esters. However, its reactivity and toxicological
profile necessitate stringent safety measures and handling protocols. This guide provides an in-
depth overview of the safety data, handling precautions, and emergency procedures for diethyl
chlorothiophosphate, tailored for laboratory and research settings.

Physicochemical and Toxicological Data

A thorough understanding of the physical, chemical, and toxicological properties of a substance
is paramount for its safe handling. The following tables summarize key quantitative data for
diethyl chlorothiophosphate.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C4H10CIO2PS [21[3114]
Molecular Weight 188.61 g/mol [2][3]

Colorless to light amber liquid
Appearance ) o [2][5]
with a characteristic odor.

Boiling Point 96 °C [4]
Melting Point -75 °C [4]
Flash Point 92 °C (closed cup) [5]
Density 1.2 g/mLat25°C [4]
Vapor Pressure 0.152 mmHg at 25 °C [4]

Insoluble in water; soluble in

- most organic solvents.
Solubility _ [2][5]
Decomposes on contact with

water.
Table 2: Toxicological Data

Toxicity Metric  Value Species Route Reference
LDso (Acute

1340 mg/kg Rat Oral [6]
Oral)
LCso (Acute ]

) 20 ppm (4 hours) Rat Inhalation [6]

Inhalation)
LDLo (Acute .

200 mg/kg Rabbit Dermal [6]

Dermal)

Hazard Identification and Classification

Diethyl chlorothiophosphate is classified as a hazardous substance with multiple routes of
toxicity.
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Acute Toxicity: It is harmful if swallowed, and fatal in contact with skin or if inhaled.[6]

Skin Corrosion/Irritation: Causes severe skin burns.[5][6]

Eye Damage/Irritation: Causes serious eye damage.[5][6]

Combustibility: It is a combustible liquid.[5][6]

Corrosivity: May be corrosive to metals.[3][6]

Mechanism of Toxicity: Cholinesterase Inhibition

Like many organophosphorus compounds, the primary mechanism of toxicity for diethyl
chlorothiophosphate is the inhibition of the enzyme acetylcholinesterase (AChE).[7][8][9]
AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at
cholinergic synapses.[7][9] Inhibition of AChE leads to an accumulation of ACh, resulting in
overstimulation of cholinergic receptors in the nervous system.[8][9] This can lead to a
cholinergic crisis, characterized by a range of symptoms from excessive secretions and muscle
weakness to respiratory failure and death.[9]
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Mechanism of Cholinesterase Inhibition by Diethyl Chlorothiophosphate.

Handling Precautions and Personal Protective
Equipment (PPE)

Due to its high toxicity, stringent safety protocols must be followed when handling diethyl

chlorothiophosphate.
Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[6]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

e Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene). Consult the glove
manufacturer's compatibility data.

o Wear a chemically resistant lab coat or apron.

o Wear closed-toe shoes.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases
should be used.[6]

General Hygiene:

e Do not eat, drink, or smoke in areas where diethyl chlorothiophosphate is handled or
stored.[5][6]

e Wash hands thoroughly after handling the chemical, even if gloves were worn.[6]

» Remove contaminated clothing immediately and launder it before reuse.[6]
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Pre-Handling

Review Safety Data Sheet
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Initial Response

Alert others in the area

'
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;

Assess the size and nature of the spill

Protdction

Don appropriate PPE
(gloves, goggles, respirator)

Containmenjt & Cleanup

Stop the source of the leak if safe to do so

'

Contain the spill with inert absorbent material
(e.g., vermiculite, sand)

;

Carefully collect the absorbed material

'

Place in a sealed, labeled hazardous waste container

Decontamination

Decontaminate the spill area with a suitable cleaning agent

'

Dispose of all contaminated materials as hazardous waste

'

Restock the spill kit

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b041372?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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